Cas no 193414-04-9 ((3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid
• CAS No: 193414-04-9
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD30169132
• CID: 3399901
• PubChem ID: 129384174
• Update Time: 2025-10-12

(3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 3-[[(1,1-DIMETHYLETHOXY)CARBONYL]METHYLAMINO]-, (3S)-
• (S)-3-(N-Boc-N-methyl-amino)butanoic acid
• (3S)-3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl](methyl)amino}butanoic acid
• (S)-3-((tert-butoxycarbonyl)(methyl)amino)butanoic acid
• (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid
• EN300-816470
• (3S)-3-(((tert-butoxy)carbonyl)(methyl)amino)butanoic acid
• 193414-04-9
• F80827
• 858-548-9
• (3S)-3-[(tert-butoxycarbonyl)(methyl)amino]butanoic acid

• MDL： MFCD30169132
• Inchi： 1S/C10H19NO4/c1-7(6-8(12)13)11(5)9(14)15-10(2,3)4/h7H,6H2,1-5H3,(H,12,13)/t7-/m0/s1
• InChI Key： XQHMMBUTUOAXHP-ZETCQYMHSA-N
• SMILES： C(O)(=O)C[C@@H](N(C(OC(C)(C)C)=O)C)C

Computed Properties

• Exact Mass: 217.13140809Da
• Monoisotopic Mass: 217.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid (CAS No. 193414-04-9)

(3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid, with the CAS number 193414-04-9, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a methylamine moiety, and a carboxylic acid functional group. These properties make it an essential building block in the synthesis of various biologically active molecules and drug candidates.

The tert-butoxycarbonyl (Boc) protecting group in (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid is widely used in peptide synthesis and organic synthesis to protect the amino group from unwanted reactions. The Boc group can be readily removed under acidic conditions, allowing for the controlled deprotection of the amino group and subsequent coupling reactions. This feature is particularly valuable in the synthesis of complex peptides and proteins, where precise control over the reactivity of functional groups is crucial.

The methylamine moiety in (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid imparts additional reactivity and functionality to the molecule. Methylamines are common structural motifs in many biologically active compounds, including neurotransmitters, hormones, and pharmaceuticals. The presence of this moiety can enhance the solubility and bioavailability of the compound, making it a valuable intermediate in drug discovery and development.

The carboxylic acid functional group in (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid provides a versatile handle for further chemical modifications. Carboxylic acids can participate in a wide range of reactions, such as esterification, amide formation, and amidation. These reactions are fundamental to the synthesis of various pharmaceuticals and bioactive molecules. The carboxylic acid group also contributes to the overall polarity and solubility of the compound, which can be crucial for its biological activity and pharmacokinetic properties.

Recent research has highlighted the potential applications of (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid in several areas of medicinal chemistry. For instance, studies have shown that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The unique combination of functional groups in this molecule allows for the design and synthesis of compounds with improved antiviral activity against a range of viral pathogens. Additionally, research has demonstrated that derivatives of (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid exhibit promising anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases.

In the field of cancer research, (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid has been explored as a building block for the development of targeted cancer therapies. The ability to introduce specific functional groups into this molecule allows for the design of prodrugs that can be selectively activated at tumor sites, thereby minimizing systemic toxicity and improving therapeutic efficacy. This approach has shown promise in preclinical studies and is currently being investigated further.

Beyond its applications in drug discovery and development, (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid has also found use in other areas of chemical research. For example, it has been employed as a chiral building block in asymmetric synthesis, where its enantiomeric purity is critical for achieving high levels of stereoselectivity. The ability to control stereochemistry is essential in many synthetic routes leading to biologically active compounds with specific enantiomers.

In conclusion, (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid (CAS No. 193414-04-9) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique combination of functional groups makes it an invaluable intermediate for the synthesis of biologically active molecules and drug candidates. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.